![molecular formula C16H18FNO2 B2384496 N-(3-Fluoropropyl)-N-[(2-prop-2-ynoxyphenyl)methyl]prop-2-enamide CAS No. 2411258-06-3](/img/structure/B2384496.png)
N-(3-Fluoropropyl)-N-[(2-prop-2-ynoxyphenyl)methyl]prop-2-enamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-Fluoropropyl)-N-[(2-prop-2-ynoxyphenyl)methyl]prop-2-enamide, also known as FP-2EN, is a synthetic compound that has been gaining attention in the scientific community due to its potential applications in various research fields. FP-2EN is a member of the family of compounds known as fatty acid amide hydrolase (FAAH) inhibitors, which have been shown to have therapeutic potential in a range of diseases, including pain, inflammation, and anxiety.
Mechanism of Action
N-(3-Fluoropropyl)-N-[(2-prop-2-ynoxyphenyl)methyl]prop-2-enamide works by inhibiting the enzyme FAAH, which is responsible for breaking down endocannabinoids in the body. By inhibiting FAAH, this compound increases the levels of endocannabinoids, which are known to have analgesic, anti-inflammatory, and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In particular, it has been shown to increase the levels of endocannabinoids, which are known to have analgesic, anti-inflammatory, and anxiolytic effects. Additionally, this compound has been shown to modulate the activity of the endocannabinoid system, which plays a key role in regulating pain, inflammation, and anxiety.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(3-Fluoropropyl)-N-[(2-prop-2-ynoxyphenyl)methyl]prop-2-enamide is its specificity for FAAH, which makes it a useful tool for studying the endocannabinoid system. Additionally, this compound has been shown to have good pharmacokinetic properties, making it suitable for in vivo studies. However, one limitation of this compound is its potential off-target effects, which may complicate the interpretation of experimental results.
Future Directions
There are several potential future directions for research on N-(3-Fluoropropyl)-N-[(2-prop-2-ynoxyphenyl)methyl]prop-2-enamide. One area of interest is the development of more potent and selective FAAH inhibitors, which may have improved therapeutic potential. Additionally, there is interest in exploring the potential of FAAH inhibitors in combination with other drugs for the treatment of pain, inflammation, and anxiety. Finally, there is ongoing research into the role of the endocannabinoid system in various diseases, which may lead to the identification of new therapeutic targets for FAAH inhibitors like this compound.
Synthesis Methods
The synthesis of N-(3-Fluoropropyl)-N-[(2-prop-2-ynoxyphenyl)methyl]prop-2-enamide involves the reaction of 2-prop-2-ynoxybenzylamine with 3-fluoropropionyl chloride, followed by the addition of propargyl bromide and potassium carbonate. The resulting product is then purified using column chromatography to obtain this compound in high yield and purity.
Scientific Research Applications
N-(3-Fluoropropyl)-N-[(2-prop-2-ynoxyphenyl)methyl]prop-2-enamide has been extensively studied for its potential therapeutic applications in various research fields. In particular, it has been shown to have analgesic and anti-inflammatory effects, making it a promising candidate for the treatment of chronic pain and inflammation. Additionally, this compound has been shown to have anxiolytic effects, suggesting its potential use in the treatment of anxiety disorders.
properties
IUPAC Name |
N-(3-fluoropropyl)-N-[(2-prop-2-ynoxyphenyl)methyl]prop-2-enamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18FNO2/c1-3-12-20-15-9-6-5-8-14(15)13-18(11-7-10-17)16(19)4-2/h1,4-6,8-9H,2,7,10-13H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYDMICVKRJQEKN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)N(CCCF)CC1=CC=CC=C1OCC#C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18FNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.